ethyl 5-hydroxy-1H-pyrazole-3-carboxylate
Overview
Description
Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate is a compound with the molecular formula C6H8N2O3 . It is a derivative of pyrazole, a five-membered heterocyclic compound containing two neighboring nitrogen atoms .
Synthesis Analysis
The synthesis of 5-hydroxy-1H-pyrazoles involves acid-catalyzed transamination of diethyl [(dimethylamino)methylene]malonate with arylhydrazines followed by base-catalyzed cyclization of the intermediate hydrazones .Molecular Structure Analysis
The molecular structure of ethyl 5-hydroxy-1H-pyrazole-3-carboxylate has been determined through X-ray diffraction analysis . The optimal structure of the molecule was calculated using density functional theory (DFT) calculations and compared with the X-ray diffraction data .Chemical Reactions Analysis
Pyrazole derivatives, including ethyl 5-hydroxy-1H-pyrazole-3-carboxylate, have been synthesized using various methods, from utilizing transition-metal catalysts and photoredox reactions to employing one-pot multicomponent processes, novel reactants, and innovative reaction types .Physical And Chemical Properties Analysis
Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate has a density of 1.4±0.1 g/cm3, a boiling point of 400.1±25.0 °C at 760 mmHg, and a flash point of 195.8±23.2 °C . It has 5 H-bond acceptors, 2 H-bond donors, and 3 freely rotating bonds .Scientific Research Applications
Antimalarial Activity
Ethyl 5-hydroxy-1H-pyrazole-3-carboxylate has been investigated for its inhibitory effects on Plasmodium falciparum dihydroorotate dehydrogenase (Pf DHODH) , an enzyme crucial for the parasite’s survival. In silico studies suggest that this compound binds effectively to the active site of Pf DHODH . Its potential as an antimalarial agent warrants further exploration.
Organic Synthesis Precursor
This compound serves as a versatile building block in organic synthesis. Researchers have used it as a precursor in cross-coupling reactions to synthesize various condensed pyrazoles. Its reactivity and functional groups make it valuable for creating more complex molecules.
Anti-Inflammatory Agents
Novel pyrazole derivatives, including ethyl 5-hydroxy-1H-pyrazole-3-carboxylate, have been evaluated for their anti-inflammatory properties. These compounds hold promise as potential therapeutic agents .
Hepatitis B Virus (HBV) Inhibition
Structurally related indole derivatives containing the 5-hydroxypyrazole motif have exhibited significant activity against HBV . While not directly tested for HBV inhibition, ethyl 5-hydroxy-1H-pyrazole-3-carboxylate’s structural features suggest potential antiviral properties.
Crystallography and Computational Studies
Ethyl 5-(trimethylsilyl)-1H-pyrazole-3-carboxylate has been synthesized and characterized. Its single crystal structure was determined through X-ray diffraction analysis, providing insights into its molecular arrangement .
Safety and Hazards
Future Directions
While the future directions for this specific compound are not explicitly mentioned in the available literature, pyrazole derivatives have garnered substantial interest from researchers due to their diverse biological activities and potential applications in various sectors of the chemical industry, including medicine and agriculture . Therefore, the design and synthesis of new pyrazole compounds, including ethyl 5-hydroxy-1H-pyrazole-3-carboxylate, have important research value .
Mechanism of Action
Target of Action
Pyrazole derivatives, a class to which this compound belongs, have been known to interact with a variety of biological targets .
Mode of Action
Pyrazole derivatives, in general, are known for their diverse biological activities, which suggests that they may interact with their targets in multiple ways .
Biochemical Pathways
Pyrazole derivatives have been found to influence a variety of biochemical processes .
Pharmacokinetics
The compound is a solid under normal conditions and is stored in a dry environment at 2-8°C . These properties may influence its bioavailability.
Result of Action
Given the diverse biological activities of pyrazole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular levels .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For ethyl 5-hydroxy-1H-pyrazole-3-carboxylate, it is recommended to be stored under an inert atmosphere and in a dry environment at 2-8°C to maintain its stability .
properties
IUPAC Name |
ethyl 5-oxo-1,2-dihydropyrazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-2-11-6(10)4-3-5(9)8-7-4/h3H,2H2,1H3,(H2,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCPAXRNQIOISG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)NN1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60511405 |
Source
|
| Record name | Ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60511405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 5-hydroxy-1H-pyrazole-3-carboxylate | |
CAS RN |
40711-33-9, 85230-37-1 |
Source
|
| Record name | 1H-Pyrazole-3-carboxylic acid, 2,5-dihydro-5-oxo-, ethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040711339 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60511405 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 5-hydroxy-1H-pyrazole-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1H-PYRAZOLE-3-CARBOXYLIC ACID, 2,5-DIHYDRO-5-OXO-, ETHYL ESTER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3SIH379M21 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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